![molecular formula C20H19BrN4O2S B305499 N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]benzamide](/img/structure/B305499.png)
N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]benzamide
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Overview
Description
N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]benzamide involves the inhibition of various enzymes and signaling pathways that are involved in cell growth and proliferation. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that promote inflammation. It has also been found to inhibit the activity of protein kinase B (AKT), which is a signaling pathway involved in cell survival and growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of inflammation. The compound has been found to induce cell cycle arrest and apoptosis in cancer cells, which can lead to their death. It has also been found to reduce inflammation by inhibiting the activity of COX-2.
Advantages and Limitations for Lab Experiments
The advantages of using N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]benzamide in lab experiments include its potential anticancer, anti-inflammatory, and antimicrobial properties. The compound can be synthesized in large quantities, and its purity can be optimized. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its efficacy and safety.
Future Directions
For the research on N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]benzamide include the optimization of its synthesis method, the determination of its pharmacokinetic and pharmacodynamic properties, and the evaluation of its efficacy and safety in preclinical and clinical studies. The compound can also be modified to improve its potency and selectivity against specific targets. In addition, the compound can be used as a starting point for the development of novel drugs with potential applications in various fields.
Conclusion:
This compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The compound has been found to exhibit anti-inflammatory, antimicrobial, and anticancer properties, and its mechanism of action involves the inhibition of various enzymes and signaling pathways that are involved in cell growth and proliferation. Further studies are needed to determine its efficacy and safety in preclinical and clinical studies, and to optimize its synthesis method and pharmacokinetic and pharmacodynamic properties.
Synthesis Methods
The synthesis of N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]benzamide involves a multistep process that includes the reaction of 4-bromobenzaldehyde with ethyl acetoacetate, followed by the reaction of the resulting compound with thiosemicarbazide. The final step involves the reaction of the resulting compound with benzoyl chloride. The synthesis method has been optimized to increase the yield and purity of the final product.
Scientific Research Applications
N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The compound has been tested against various cancer cell lines, including breast, lung, and colon cancer cells, and has shown promising results in inhibiting their growth.
properties
Molecular Formula |
C20H19BrN4O2S |
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Molecular Weight |
459.4 g/mol |
IUPAC Name |
N-[[5-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]methyl]benzamide |
InChI |
InChI=1S/C20H19BrN4O2S/c1-2-25-18(12-22-19(27)15-6-4-3-5-7-15)23-24-20(25)28-13-17(26)14-8-10-16(21)11-9-14/h3-11H,2,12-13H2,1H3,(H,22,27) |
InChI Key |
BYEVVDSJCYPIQV-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)Br)CNC(=O)C3=CC=CC=C3 |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)Br)CNC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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